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Compound of Interest

Compound Name: Denudaquinol

Cat. No.: B12395291

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Denudaquinol is a novel small molecule inhibitor targeting the tyrosine kinase activity of the
hypothetical "Tumor Progression Kinase 1' (TPK1). TPK1 is a critical upstream regulator of the
PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in various human cancers.
By selectively inhibiting TPK1, Denudaquinol aims to suppress tumor cell proliferation,
survival, and angiogenesis. These application notes provide a comprehensive overview and
detailed protocols for the in vivo evaluation of Denudaquinol in a preclinical cancer model.

Mechanism of Action

Denudaquinol functions as an ATP-competitive inhibitor of the TPK1 kinase domain. The
binding of Denudaquinol to TPK1 prevents the phosphorylation and subsequent activation of
its downstream effector, PI3K. This blockade leads to the downregulation of the entire
PI3K/Akt/mTOR signaling cascade, resulting in decreased cell cycle progression and induction
of apoptosis in TPK1-dependent tumor cells.

TPK1 Signaling Pathway Inhibition by Denudaquinol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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